Ordopidine
Cat. No. B1677458
M. Wt: 285.38 g/mol
InChI Key: UKUPJASJNQDHPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08314126B2
Procedure details
Preparation according to Example 1: 4-[2-fluoro-3-(methylsulfonyl)phenyl]-piperidine (0.185 g, 0.72 mmol), acetonitrile (10 ml), potassium carbonate (0.2 g, 1.44 mmol) 1-iodoethane (0.06 ml, 0.75 mmol). Yield: 0.15 g (73%). The amine was converted to several different salts and recrystallized from ethanol/diethyl ether. Hydrochloric acid salt m.p. 273-275° C., hydrobromic acid salt m.p. 267-268° C., fumaric acid salt m.p. 204-206° C., oxalic acid salt m.p. 163-165° C., sulfate salt m.p. 263-265° C., maleic acid salt m.p. 112-113° C. MS m/z (relative intensity, 70 eV) 285 (M+, 12), 271 (15), 270 (bp), 147 (7) 133 (8).
Name
4-[2-fluoro-3-(methylsulfonyl)phenyl]-piperidine
Quantity
0.185 g
Type
reactant
Reaction Step One
[Compound]
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[C:7]([S:8]([CH3:11])(=[O:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[CH:12]1[CH2:17][CH2:16][NH:15][CH2:14][CH2:13]1.C(=O)([O-])[O-].[K+].[K+].[C:24](#N)[CH3:25]>>[CH2:24]([N:15]1[CH2:16][CH2:17][CH:12]([C:3]2[CH:4]=[CH:5][CH:6]=[C:7]([S:8]([CH3:11])(=[O:10])=[O:9])[C:2]=2[F:1])[CH2:13][CH2:14]1)[CH3:25] |f:1.2.3|
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Inputs
Step One
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Name
|
4-[2-fluoro-3-(methylsulfonyl)phenyl]-piperidine
|
|
Quantity
|
0.185 g
|
|
Type
|
reactant
|
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Smiles
|
FC1=C(C=CC=C1S(=O)(=O)C)C1CCNCC1
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Step Two
|
Name
|
|
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Quantity
|
0.06 mL
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
Step Three
[Compound]
|
Name
|
amine
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
Step Four
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Name
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|
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Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)#N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
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Details
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Preparation
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CUSTOM
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Type
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CUSTOM
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Details
|
recrystallized from ethanol/diethyl ether. Hydrochloric acid salt m.p. 273-275° C., hydrobromic acid salt m.p. 267-268° C., fumaric acid salt m.p. 204-206° C., oxalic acid salt m.p. 163-165° C., sulfate salt m.p. 263-265° C., maleic acid salt m.p. 112-113° C
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)N1CCC(CC1)C1=C(C(=CC=C1)S(=O)(=O)C)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
